3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine

Core Science & Biosynthesis

The 5-Aminopyrazole Scaffold: A Technical Guide to Biological Potential and Synthetic Utility

Abstract

The 5-aminopyrazole moiety represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its amphoteric nature and capacity to mimic the adenine ring of ATP. This guide provides a comprehensive technical review of its biological potential, specifically focusing on kinase inhibition (CDK, FGFR, p38 MAPK) and oncology. It details the structural rationale for its efficacy, provides comparative potency data, and outlines self-validating protocols for synthesis and biological evaluation.

Structural Logic & Pharmacophore Analysis

The biological ubiquity of 5-aminopyrazoles stems from their ability to function as bioisosteres of purines. In the context of kinase inhibition, the 5-aminopyrazole core anchors the molecule within the ATP-binding pocket of enzymes.

The Hinge Binder Concept

Kinase inhibitors typically require a "hinge binder" motif to form hydrogen bonds with the backbone residues connecting the N- and C-terminal lobes of the kinase.

• H-Bond Donor: The exocyclic amino group (–NH2) at position 5 acts as a hydrogen bond donor to the carbonyl oxygen of the hinge residue (e.g., Glu81 in CDK2).

• H-Bond Acceptor: The pyrazole nitrogen (N2) acts as a hydrogen bond acceptor for the amide nitrogen of the hinge residue (e.g., Leu83 in CDK2).

Visualization of Binding Mode

The following diagram illustrates the interaction logic between the 5-aminopyrazole core and a generic kinase hinge region.

Therapeutic Applications & Quantitative Data

Oncology: Cyclin-Dependent Kinase (CDK) Inhibition

Dysregulation of CDKs is a hallmark of cancer proliferation.[1][2][3] 5-aminopyrazoles serve as potent ATP-competitive inhibitors. Recent derivatives have shown nanomolar potency against CDK2, a critical regulator of the G1/S phase transition.

Table 1: Comparative Potency of 5-Aminopyrazole Derivatives against CDK2

Compound ID	R-Group Substitution (C4 Position)	IC50 (CDK2)	Mechanism Note	Source
Roscovitine	(Reference Standard)	0.39 µM	Purine analogue	[1]
Compound 4	2-chloro-6-(naphthalen-2-yl)-nicotinonitrile	0.24 µM	Enhanced hydrophobic fit	[1]
Compound 17	(4-pyrazolyl)-2-aminopyrimidine derivative	0.29 nM	Selectivity over CDK1/4/6	[2]
AT7519	2,6-dichlorobenzoylamide derivative	<10 nM	Pan-CDK inhibitor in clinical trials	[3]

Inflammation: p38 MAPK Pathway

In inflammatory signaling, the 5-aminopyrazole scaffold inhibits p38 Mitogen-Activated Protein Kinase (MAPK), preventing the downstream production of cytokines like TNF-

and IL-1 .

Table 2: Anti-inflammatory Activity (ROS Inhibition in Platelets)

Compound ID	Modification	IC50 (ROS Production)	Biological Outcome	Source
3b	N1-alkyl chain flexible linker	113 µM	Reduced platelet aggregation	[4]
3c	N1-alkyl chain (extended)	139 µM	Moderate antioxidant effect	[4]
1a	Meta-substituted catechol	473 µM	Weak activity (Steric hindrance)	[4]

Synthetic Pathways[2][4][5][6]

The most robust route to 5-aminopyrazoles is the condensation of

-ketonitriles with hydrazines.[2][4][5] This method is preferred for its regioselectivity and high yields.

Synthesis Workflow Diagram

[5][9][10]

Technical Protocols (Self-Validating)

This section provides actionable protocols. "Self-validating" means the protocol includes checkpoints (TLC, color change) that confirm the experiment is proceeding correctly before moving to the next step.

Protocol A: Synthesis of N-Aryl-5-Aminopyrazoles

Objective: Synthesize a 1-substituted-5-aminopyrazole from benzoylacetonitrile.

Reagents:

• Benzoylacetonitrile (10 mmol)

• Phenylhydrazine (10 mmol)

• Ethanol (Absolute, 30 mL)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Step-by-Step Workflow:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of benzoylacetonitrile in 30 mL of ethanol.

• Addition: Add 10 mmol of phenylhydrazine dropwise. Validation Check: The solution should turn slightly yellow/orange upon addition.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4–6 hours.

  • Validation Check (TLC): Spot the reaction mixture against the starting nitrile (Mobile phase: Hexane:EtOAc 7:3). The starting material spot (high Rf) should disappear, and a new polar spot (lower Rf, amine) should appear.

• Workup: Allow the reaction to cool to room temperature.

  • Validation Check: A solid precipitate should begin to form as the solution cools. If no precipitate forms, reduce solvent volume by 50% using a rotary evaporator and cool on ice.

• Isolation: Filter the solid under vacuum. Wash the cake with cold ethanol (2 x 5 mL).

• Purification: Recrystallize from hot ethanol to yield pure crystals.

Protocol B: In Vitro Kinase Assay (ADP-Glo™ Method)

Objective: Determine the IC50 of the synthesized compound against CDK2/CyclinE1.

Reagents:

• Recombinant CDK2/CyclinE1 enzyme (0.2 µ g/well )

• Substrate: Histone H1

• ATP (Ultrapure)

• ADP-Glo™ Reagent (Promega)

Step-by-Step Workflow:

• Preparation: Prepare 2.5x kinase reaction buffer. Dilute compounds to 5x concentration in 5% DMSO.

• Enzyme Reaction:

  • Add 2 µL of compound solution to a 384-well white plate.

  • Add 4 µL of enzyme/substrate mix.

  • Add 4 µL of ATP to initiate the reaction.

  • Validation Check: Include a "No Enzyme" control (background) and a "No Inhibitor" control (max signal).

• Incubation: Incubate at room temperature for 60 minutes.

• ADP Detection (Step 1): Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

• Detection (Step 2): Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luciferase signal. Incubate for 30 minutes.

• Readout: Measure luminescence using a plate reader (Integration time: 0.5–1 sec).

• Analysis: Plot RLU (Relative Light Units) vs. Log[Concentration]. Fit to a sigmoidal dose-response curve to calculate IC50.

References

• Discovery of New Pyrazolopyridine... as CDK2 Inhibitors. Semantic Scholar. (2021). Link

• Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2. Journal of Medicinal Chemistry. (2024). Link

• Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. (2023). Link

• Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. NIH/PubMed. (2024). Link

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. (2011). Link

• The Discovery and Development of Bioactive 5-Aminopyrazole Derivatives: A Technical Guide. BenchChem. (2025). Link

Sources

• 1. Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]

Targeting the Future: Strategic Design and Therapeutic Potential of Novel Pyrazole Derivatives

Topic: Potential therapeutic targets for novel pyrazole derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Privileged Scaffold

In the landscape of modern medicinal chemistry, the pyrazole ring (1,2-diazole) stands as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse receptors. Its unique electronic profile, characterized by a planar five-membered ring with two adjacent nitrogen atoms, allows it to participate in extensive hydrogen bonding and

- stacking interactions.

For the senior application scientist, the current value of pyrazoles lies not in their historical use (e.g., antipyrine), but in their tunable regiochemistry . By manipulating substituents at the N1, C3, and C5 positions, researchers can fine-tune lipophilicity (LogP) and electronic distribution to target specific hydrophobic pockets in kinases, enzymes, and G-protein coupled receptors (GPCRs).

This guide dissects the emerging therapeutic targets for novel pyrazole derivatives—specifically focusing on hybrid architectures (e.g., pyrazole-benzothiazoles, pyrazole-coumarins) that are defining the 2024-2025 drug discovery pipeline.

Oncology: The Kinase & Tubulin Axis

The most prolific application of novel pyrazole derivatives is in the inhibition of protein kinases and microtubule dynamics. The pyrazole moiety frequently mimics the adenine ring of ATP, allowing it to anchor into the hinge region of kinase domains.

Emerging Kinase Targets

While EGFR and VEGFR remain standard targets, recent literature highlights the efficacy of pyrazole hybrids against Cyclin-Dependent Kinases (CDKs) and Aurora Kinases .

• CDK2/CDK9 Inhibition: Novel pyrazole-arylethanone derivatives have demonstrated potent cytotoxicity against HCT116 and HepG2 lines. The mechanism involves arresting the cell cycle at the G2/M phase and inducing apoptosis via the mitochondrial pathway (caspase-3 activation).

• Dual VEGFR/EGFR Blockade: Pyrazole-benzothiazole hybrids have shown IC

  values in the low micromolar range (3.17–6.77 µM), superior to some reference standards like axitinib in specific cell lines.

Tubulin Polymerization Inhibition

Unlike kinase inhibitors, tubulin-targeting pyrazoles bind to the colchicine site.

• Mechanism: 3,4-Diaryl pyrazole derivatives act as bioisosteres of Combretastatin A-4 (CA-4). They disrupt microtubule assembly, leading to mitotic catastrophe.

• Key Data: Recent derivatives have achieved IC

  values as low as 0.06 nM in specific assays, highlighting their picomolar potency.

Quantitative Comparison of Recent Leads

Table 1: Comparative Potency of Novel Pyrazole Derivatives vs. Standards

Compound Class	Target	Cell Line / Assay	IC (Novel Derivative)	Reference Standard	Ref
Pyrazole-Benzothiazole	VEGFR-2 / Proliferation	HT29 (Colon)	3.17 µM	Axitinib (~5-20 nM*)	[1]
3,4-Diaryl Pyrazole	Tubulin Polymerization	MCF-7 (Breast)	0.06 - 0.25 nM	Combretastatin A-4	[1]
Pyrazole-Carboxamide	EGFR Kinase	A549 (Lung)	0.26 µM	Gefitinib	[3]
Ferrocene-Pyrazole	Non-specific Cytotoxicity	HCT-116	3.12 µM	Cisplatin	[4]

*Note: Axitinib potency varies by assay conditions; comparison highlights the novel derivative's competitive range.

Inflammation: Beyond COX-2 Selectivity

While Celecoxib established pyrazoles as COX-2 selective inhibitors, the next generation of therapeutics focuses on Dual Inhibition to mitigate cardiovascular risks and prevent pathway shunting.

The Dual COX/LOX Strategy

Inhibiting COX-2 alone can shunt arachidonic acid metabolism toward the lipoxygenase (LOX) pathway, increasing leukotrienes (pro-inflammatory).

• Target: COX-2 and 5-LOX.[1]

• Novel Leads: Pyrazole-thiazole hybrids have demonstrated dual inhibition (IC

  COX-2 = 0.03 µM; 5-LOX = 0.12 µM), resulting in superior edema reduction (75%) compared to single-target agents.[2]

Cytokine Modulation (TNF- & NF- B)

New pyrazole-pyridazine hybrids not only inhibit COX-2 but also suppress the nuclear translocation of NF-

B, thereby downregulating TNF- and IL-6. This multi-modal action is critical for treating chronic conditions like Rheumatoid Arthritis.

Visualization: The Dual Pathway Mechanism

The following diagram illustrates the logic behind dual COX/LOX inhibition using pyrazole scaffolds.

Figure 1: Mechanism of action for dual COX-2/5-LOX inhibitory pyrazole derivatives, preventing pathway shunting.

Infectious Disease: Targeting DNA Gyrase B

With the rise of antimicrobial resistance (AMR), pyrazoles are being repurposed to target bacterial type II topoisomerases.

• Target: ATPase domain of DNA Gyrase B (GyrB) and Topoisomerase IV.

• Mechanism: Unlike fluoroquinolones (which target the DNA-enzyme cleavage complex), novel pyrazoles compete with ATP. This distinct mechanism makes them effective against quinolone-resistant MRSA and E. coli.

• Lead Compounds: 4,5-dihydro-1H-pyrazole derivatives have shown MIC values comparable to Penicillin and Kanamycin (0.39 µg/mL against S. aureus).

Technical Deep Dive: Experimental Protocols

To validate these targets, robust synthesis and assay protocols are required. Below are standardized methodologies adapted for high-integrity research.

Protocol: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles

Rationale: The biological activity of pyrazoles is strictly dependent on the substitution pattern. The reaction of 1,3-diketones with hydrazines is the classic route, but regioselectivity can be an issue.

Workflow Diagram:

Figure 2: General synthetic workflow for pyrazole scaffold construction.

Step-by-Step Methodology:

• Reagents: Acetophenone derivative (1.0 eq), Ethyl benzoate derivative (1.0 eq), Sodium hydride (1.5 eq) or Sodium ethoxide, Hydrazine hydrate (1.2 eq).

• Formation of 1,3-Diketone:

  • Suspend NaH in anhydrous THF/DMF under

    atmosphere.

  • Add the ketone dropwise at 0°C. Stir for 30 min.

  • Add the ester dropwise. Reflux for 4–6 hours.

  • Validation: Monitor by TLC (disappearance of ketone).

  • Quench with ice water, acidify with HCl, and extract the 1,3-diketone precipitate.

• Cyclization:

  • Dissolve the 1,3-diketone in Ethanol.

  • Add Hydrazine hydrate. Reflux for 3–5 hours.

  • Critical Control: The pH of the solution influences the tautomeric equilibrium. For specific regioisomers, use substituted hydrazines (e.g., phenylhydrazine) and control solvent polarity.

• Purification: Recrystallize from Ethanol/Water to obtain the pure pyrazole.

Protocol: In Vitro COX-1 vs. COX-2 Selectivity Assay

Rationale: To establish the safety profile (sparing COX-1 protects the gastric lining), a colorimetric screening kit is standard.

• Preparation: Use a commercial COX Inhibitor Screening Kit (e.g., Cayman Chemical). Prepare assay buffer (Tris-HCl, pH 8.0).

• Enzyme Incubation:

  • Well A (Blank): Buffer only.

  • Well B (100% Activity): COX-1 or COX-2 enzyme + Heme + Solvent (DMSO).

  • Well C (Inhibitor): COX-1 or COX-2 enzyme + Heme + Novel Pyrazole Derivative (dissolved in DMSO, varying concentrations 0.01–100 µM).

• Reaction Initiation: Incubate for 10 mins at 25°C. Add Arachidonic Acid (substrate) and the colorimetric substrate (e.g., TMPD).

• Measurement: Incubate for 5 mins. Measure absorbance at 590 nm using a microplate reader.

• Calculation:

  • Success Metric: A Selectivity Index (SI =

    ) > 10 is desirable.

Future Outlook: The CNS Frontier

A rapidly developing niche is the use of fluorinated pyrazolines for neurodegenerative disorders.

• Target: Monoamine Oxidase B (MAO-B).[3][4]

• Significance: Selective MAO-B inhibition preserves dopamine levels in Parkinson's disease without the "cheese effect" (hypertensive crisis) associated with MAO-A inhibition.

• SAR Insight: Introduction of fluorine at the para-position of the phenyl ring on the pyrazoline scaffold increases lipophilicity and metabolic stability, enhancing Blood-Brain Barrier (BBB) penetration [6].

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Int J Mol Sci. 2023.[5][6][7] Link

• Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia.[5] 2023.[5][6][7] Link

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules. Molecules. 2022.[8][9][10] Link

• Recent advances in the synthesis of anticancer pyrazole derivatives. RSC Advances. 2025.[1][7][11][12] Link

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors. RSC Advances. 2023.[5][6][7] Link

• Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors. Molecules. 2021.[1][13] Link

• Synthesis, and antibacterial activity of novel 4,5-dihydro-1H-pyrazole derivatives as DNA gyrase inhibitors. Org. Biomol. Chem.Link

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. news-medical.net [news-medical.net]
• 13. Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Knorr Pyrazole Synthesis Troubleshooting Guide

Introduction

Welcome to the Technical Support Center. This guide addresses the most persistent challenges in Knorr pyrazole synthesis: regiocontrol , impurity profiling , and reaction stalling .

While the condensation of hydrazines with 1,3-dicarbonyls appears deceptively simple, the underlying kinetics often lead to mixtures of 1,3- and 1,5-isomers, colored oligomers, or stable hydrazone intermediates. This guide synthesizes mechanistic insights with practical, field-tested protocols to resolve these issues.

Module 1: Regioselectivity & Isomer Control

Q1: I am synthesizing a pyrazole from an unsymmetrical 1,3-diketone and a substituted hydrazine. I am getting a 60:40 mixture of 1,5- and 1,3-isomers. How do I force the reaction toward a single regioisomer?

Diagnosis: Regioselectivity in Knorr synthesis is governed by the competition between the two carbonyl centers (electrophiles) and the two nitrogen atoms of the hydrazine (nucleophiles).

• Neutral/Basic Conditions: The most nucleophilic nitrogen (usually the distal -NH2) attacks the most electrophilic carbonyl (least sterically hindered).

• Acidic Conditions: Protonation activates the carbonyls, but also protonates the hydrazine. The reaction outcome often flips because the thermodynamics of the hydrazone intermediate change.

Solution: To shift the ratio, you must alter the solvent system or the protonation state of the hydrazine.

• Switch to Fluorinated Solvents (The "HFIP Effect"): Using 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) as the solvent can drastically improve regioselectivity (often >95:5). These solvents activate the carbonyl via hydrogen bonding without fully protonating the hydrazine, often favoring the 1,5-isomer (where the substituted nitrogen attacks the most hindered carbonyl).

  • Reference:J. Org.[1] Chem.2008 , 73, 2412.[1]

• Hydrazine Salt vs. Free Base:

  • Free Base: Favors attack at the most accessible carbonyl.

  • Hydrochloride Salt: Often reverses selectivity due to the "buffering" effect and specific acid catalysis favoring the more stable hydrazone intermediate.

Q2: How do I distinguish between the 1,3- and 1,5-isomers by NMR?

Technical Insight:

• NOESY/ROESY: This is the gold standard. Look for a cross-peak between the N-substituent (e.g., N-Phenyl or N-Methyl protons) and the substituent at position 5.

  • 1,5-isomer: Strong NOE correlation between N-R and C5-R.

  • 1,3-isomer: No NOE between N-R and C3-R (too distant).

• 13C NMR: The carbon shifts of the substituents adjacent to the nitrogen often differ by 2-5 ppm between isomers.

Module 2: Impurity Profiling & Side Reactions

Q3: My reaction mixture turns a deep red/brown color, but the product should be white. What is happening?

Root Cause: Oxidation of hydrazine or phenylhydrazine residues. Excess hydrazine, especially in the presence of air and trace metals, oxidizes to form diazenes and radical species that polymerize into "tar."

Corrective Action:

• Inert Atmosphere: Run the reaction strictly under Nitrogen or Argon.

• Stoichiometry Check: Do not use a large excess of hydrazine. 1.05 – 1.1 equivalents is sufficient.

• Add an Antioxidant/Scavenger: A pinch of ascorbic acid or running the reaction in the presence of a mild reducing agent can prevent color formation.

• Workup: Wash the crude solid with cold toluene or ether. The colored impurities are often more soluble in non-polar organic solvents than the polar pyrazole product.

Q4: I see a mass peak corresponding to [2 x Dicarbonyl + 1 x Hydrazine]. What is this?

Diagnosis: You have formed an Azine or a bis-pyrazole dimer. If the hydrazine acts as a linker between two dicarbonyl units, you form a bridge. This typically happens when the hydrazine is added to the dicarbonyl (excess electrophile initially).

Protocol Adjustment:

• Inverse Addition: Slowly add the 1,3-dicarbonyl to the solution of hydrazine. This ensures the hydrazine is always in local excess, promoting the 1:1 cyclization over the 2:1 dimerization.

Module 3: Reaction Stalling

Q5: The reaction has stalled at the intermediate hydrazone (confirmed by LCMS). Cyclization won't occur.

Mechanism: The initial attack (imine formation) is fast, but the second step (cyclization/dehydration) requires acid catalysis and heat.

Troubleshooting:

• Increase Acidity: If running in Ethanol/Reflux, add 5-10% Glacial Acetic Acid or a catalytic amount of HCl.

• Dean-Stark Trap: The reaction releases 2 equivalents of water. In reversible equilibria, removing water via azeotropic distillation (Toluene/Reflux) drives the reaction to completion.

Visualizations

Figure 1: Mechanistic Pathway & Regioselectivity

This diagram illustrates the bifurcation point where reaction conditions dictate the formation of 1,3- vs 1,5-isomers.

Caption: Divergent pathways in Knorr synthesis. Solvent and pH dictate the initial nucleophilic attack, determining the final regioisomer.

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step logic for diagnosing common Knorr synthesis failures.

Optimized Experimental Protocols

Protocol A: Standard Synthesis (General Purpose)

Best for symmetrical diketones or when regioselectivity is not critical.

• Dissolution: Dissolve 1,3-dicarbonyl (1.0 equiv) in Ethanol (5 mL/mmol).

• Addition: Add Hydrazine derivative (1.1 equiv) dropwise at room temperature.

• Catalysis: Add Glacial Acetic Acid (0.1 equiv).

• Reaction: Heat to reflux for 2–4 hours. Monitor by TLC/LCMS.

• Workup: Cool to 0°C. The pyrazole often precipitates. Filter and wash with cold EtOH/Water (1:1).

  • Note: If oil forms, evaporate solvent and recrystallize from EtOH/Hexane.

Protocol B: High-Regioselectivity Synthesis (The "HFIP Method")

Best for unsymmetrical substrates requiring high isomer purity.

• Setup: Flame-dry a round bottom flask and purge with Nitrogen.

• Solvent: Dissolve 1,3-dicarbonyl (1.0 equiv) in HFIP (1,1,1,3,3,3-hexafluoro-2-propanol) (3 mL/mmol).

• Addition: Add Hydrazine (1.1 equiv) in one portion.

• Reaction: Stir at room temperature for 1 hour, then heat to 50°C for 2 hours if conversion is slow.

• Isolation: Evaporate the volatile HFIP (recoverable/reusable). The residue is often the pure regioisomer.

  • Validation: Check regiochemistry via NOESY before scaling up.

References

• Deng, X.; Mani, N. S. "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins." Journal of Organic Chemistry, 2008 , 73(6), 2412–2415.[1] Link

• Fustero, S. et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Organic Letters, 2008 , 10(4), 605–608. Link

• BenchChem Technical Support. "Troubleshooting Knorr Pyrazole Synthesis Impurities." BenchChem Application Notes, 2025 . Link

• Knorr, L. "Einwirkung von Acetessigester auf Phenylhydrazin." Berichte der deutschen chemischen Gesellschaft, 1883 , 16, 2597.[2] (Original historical reference).

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. jk-sci.com [jk-sci.com]

Technical Support Center: Solvent Selection for Pyrazole Cyclization Reactions

Welcome to the technical support guide for pyrazole cyclization reactions. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of pyrazole synthesis. Pyrazole scaffolds are cornerstones in pharmaceuticals and agrochemicals, yet their synthesis, particularly the classic Knorr condensation and its variations, is highly sensitive to reaction conditions.[1][2] Solvent choice is arguably one of the most critical parameters, profoundly influencing reaction rate, yield, purity, and, most notably, regioselectivity.

This guide moves beyond simple protocol recitation. It is structured as a series of practical, field-tested questions and troubleshooting scenarios to explain the causal relationships between solvent properties and reaction outcomes. Our goal is to empower you to not only solve common problems but also to proactively design more robust and efficient pyrazole syntheses.

Troubleshooting Guide: Common Experimental Issues

Issue 1: The Reaction is Sluggish or Stalling, Resulting in Low Yield.

Question: My pyrazole synthesis from a 1,3-dicarbonyl and a hydrazine derivative has a very low conversion rate, even after extended reaction times. What role could the solvent be playing, and how can I fix this?

Answer: A slow or incomplete reaction is a frequent challenge, often directly traceable to the solvent system. Several solvent-related factors could be at play:

• Poor Solubility of Starting Materials: The fundamental principle of "like dissolves like" is paramount. If your 1,3-dicarbonyl compound and hydrazine derivative are not fully soluble in the chosen solvent at the reaction temperature, the reaction becomes diffusion-limited, leading to a drastically reduced rate. Ensure your reactants are fully dissolved.[3]

• Insufficient Polarity to Stabilize the Transition State: The cyclization and subsequent dehydration steps in pyrazole formation often involve polar transition states. A solvent with insufficient polarity may fail to adequately stabilize these intermediates, increasing the activation energy barrier and slowing the reaction.[3]

• Suboptimal Reaction Temperature: The reaction may have a significant activation energy that requires thermal input. The chosen solvent's boiling point must be high enough to achieve the necessary temperature. If your reaction is sluggish in a low-boiling solvent like ethanol, switching to a higher-boiling one like toluene, N,N-dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP) may be necessary.[3]

• Setup: Arrange a series of small reaction vials (e.g., 2 mL microwave vials) with stir bars.

• Reactant Preparation: In each vial, place the 1,3-dicarbonyl compound (e.g., 0.1 mmol).

• Solvent Addition: To each vial, add 0.5 mL of a different solvent. Create a diverse screening set. A good starting point includes:

  • Polar Protic: Ethanol, Methanol, 2,2,2-Trifluoroethanol (TFE)

  • Polar Aprotic: DMF, DMAc, Acetonitrile, DMSO

  • Non-Polar: Toluene, Dioxane

• Initiation: Add the hydrazine derivative (e.g., 0.11 mmol, 1.1 eq.) to each vial.

• Reaction: Seal the vials and place them in a parallel synthesis block or oil bath heated to a consistent temperature (e.g., 80 °C or 100 °C).

• Monitoring: After a set time (e.g., 4 hours), take a small aliquot from each vial, dilute, and analyze by TLC or LC-MS to assess conversion to the desired product.

• Analysis: Compare the conversion rates across the different solvents to identify the most promising candidates for scale-up and further optimization.

Issue 2: The Reaction Produces a Mixture of Regioisomers.

Question: My reaction with an unsymmetrical 1,3-dicarbonyl is yielding a difficult-to-separate mixture of two pyrazole regioisomers. How can solvent choice control regioselectivity?

Answer: This is one of the most significant challenges in pyrazole synthesis.[2][4] When an unsymmetrical 1,3-dicarbonyl reacts with a monosubstituted hydrazine, the initial nucleophilic attack can occur at either of the two distinct carbonyl carbons, leading to two different products.[3][4] The solvent plays a crucial role in directing this initial attack and can be a powerful tool for controlling the outcome.

• Solvent-Mediated Protonation and H-Bonding: The solvent can influence the protonation state and hydrogen-bonding environment of both the hydrazine nucleophile and the dicarbonyl electrophile.[3] This alters the relative reactivity of the two carbonyl groups.

• Stabilization of Intermediates: The solvent can selectively stabilize one of the two possible transition states leading to the different regioisomers.[3]

• Fluorinated Alcohols: Highly structured, strongly hydrogen-bond-donating solvents like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically improve regioselectivity.[5][6] They are believed to coordinate with the carbonyl groups, amplifying their intrinsic electronic differences and directing the nucleophilic attack with high fidelity.[7]

Solvent	Type	Polarity (Dielectric Constant)	Boiling Point (°C)	Typical Observations & Use Cases
Ethanol	Polar Protic	24.5	78	Traditional solvent; often gives moderate yields but can lead to regioisomeric mixtures.[8]
Methanol	Polar Protic	32.7	65	Similar to ethanol, but its lower boiling point can limit reaction rates.[9]
DMF	Polar Aprotic	36.7	153	Excellent for dissolving diverse substrates; often provides higher yields than protic solvents.[3][8]
DMAc	Polar Aprotic	37.8	165	Similar to DMF, used for high-temperature reactions.[10]
Toluene	Non-Polar	2.4	111	Useful for azeotropic water removal; can be slow if transition state is highly polar.[9][11]
HFIP	Polar Protic	16.7	58	Exceptional for controlling regioselectivity, especially with fluorinated substrates.[5][12]
TFE	Polar Protic	26.0	78	Good for improving regioselectivity; less expensive and volatile than HFIP.[5][7]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the unsymmetrical 1,3-diketone (1.0 mmol) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (3-5 mL).[6]

• Reactant Addition: At room temperature, add the substituted hydrazine (1.1 mmol) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction is often complete within 1-4 hours.

• Monitoring: Track the consumption of the starting material and the formation of the product using TLC or LC-MS.

• Work-up: Upon completion, remove the HFIP solvent under reduced pressure.

• Purification & Analysis: Purify the resulting residue by silica gel column chromatography. Determine the isomeric ratio of the purified product using ¹H NMR and/or GC-MS to confirm the improved regioselectivity.[6]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between using a polar protic vs. a polar aprotic solvent for pyrazole synthesis?

A1: The key difference lies in their ability to act as hydrogen bond donors.[13]

• Polar Protic Solvents (e.g., water, ethanol, methanol) have O-H or N-H bonds. They can solvate both cations and anions effectively. However, they can form a "solvent cage" around the hydrazine nucleophile through hydrogen bonding, which can sometimes suppress its reactivity.[14]

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile) lack O-H or N-H bonds.[13] They are excellent at solvating cations but leave anions (or the nucleophilic nitrogen of hydrazine) relatively "bare" and highly reactive. For many pyrazole syntheses, particularly with aryl hydrazines, switching from a traditional protic solvent like ethanol to an aprotic dipolar solvent like DMF or DMAc can lead to significantly better results and higher yields.[3][8][15]

Q2: I've seen "green chemistry" approaches mentioned for pyrazole synthesis. What are the solvent-related strategies here?

A2: Green chemistry aims to reduce environmental impact. For pyrazole synthesis, this often involves minimizing or eliminating hazardous organic solvents. Key strategies include:

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate reaction rates, often reducing reaction times from hours to minutes.[1][16] This efficiency allows for the use of less solvent or even solvent-free conditions.[17][18][19][20]

• Solvent-Free Reactions: In some cases, the reactants can be mixed neat (without any solvent) and heated or irradiated with microwaves.[11][17][21] This is the most environmentally friendly approach, as it eliminates solvent use and waste entirely.

• Aqueous Methods: Using water as a solvent is a highly desirable green approach.[22] Often, surfactants like cetyltrimethylammonium bromide (CTAB) are used to create micelles that facilitate the reaction in an aqueous medium.[22]

• Alternative Solvents: Using more benign solvents like ethylene glycol or ionic liquids is another strategy to replace more hazardous traditional solvents.[3][23]

Q3: How does the reaction mechanism guide solvent selection?

A3: Understanding the mechanism is key to rational solvent choice. The Knorr pyrazole synthesis is a condensation reaction involving two key phases: nucleophilic attack and dehydration.[24]

• Step 1 (Initial Attack): As discussed under regioselectivity, the solvent's ability to hydrogen bond and influence protonation states is critical here. Protic solvents like HFIP can enforce high regioselectivity.[12]

• Steps 2 & 3 (Cyclization & Dehydration): These steps involve the formation of polar intermediates and the elimination of water. A polar solvent (either protic or aprotic) can stabilize the polar transition state of the intramolecular cyclization, accelerating the rate.[3] In reactions that are slow to dehydrate, a high-boiling solvent like toluene can be used to azeotropically remove water, driving the reaction toward the final aromatic product.

By carefully considering these mechanistic steps and the specific challenges of your reaction, you can make an informed and logical choice of solvent, leading to more successful and reproducible outcomes.

References

• Technical Support Center: Optimization of Solvent Conditions for Pyrazole Cycliz
• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025). Frontiers in Chemistry.
• Singh, S., et al. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. Asian Journal of Organic Chemistry.

• McAfee, M., Pack, J., & Walker, B. (2025). Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. Molecules. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. (n.d.). Journal of Organic Chemistry.

• McAfee, M., Pack, J., & Walker, B. (2025). Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening. MDPI. [Link]

• Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds. (2023). Bentham Science Publishers. [Link]

• Microwave-assisted synthesis of substituted pyrazolones under solvent-free conditions. (2025). ResearchGate. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Davarani, S. S. H., et al. (2017). Green synthesis of pyrazole systems under solvent-free conditions. Cogent Chemistry. [Link]

• Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. (2022). National Center for Biotechnology Information. [Link]

• Karakaya, A., et al. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. [Link]

• Corradi, S., et al. (2007). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Molecules. [Link]

• Green sonosynthesis of novel pyrazolone-fused heterocycles catalyzed by a hydroxyl-functionalized ionic liquid: Discovery of a potent anticancer lead. (2026). Arabian Journal of Chemistry.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. [Link]

• Troubleshooting low yield in pyrazole synthesis from dicarbonyl compounds. (2025). Benchchem.

• Brønsted-Acid-Promoted Diaza-Nazarov Cyclization to Access Tetrasubstituted Pyrazoles. (2025). ACS Publications. [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. (n.d.). National Center for Biotechnology Information. [Link]

• Troubleshooting low conversion rates in pyrazole synthesis. (2025). Benchchem.
• Troubleshooting the reaction mechanism of pyrazole form

• REGIOSELECTIVE SYNTHESIS OF 1-BENZYL-3-(4-CHLOROPHENYL)-5-p-TOLYL-1H-PYRAZOLE. (n.d.). Organic Syntheses. [Link]

• Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis. (2025). Benchchem.

• Preparation of pyrazole compounds by reaction with hydrazine without concomitant dehydroxylation. (n.d.). ResearchGate. [Link]

• Polar Protic and Polar Aprotic Solvents. (2025). Chemistry Steps. [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012). Master Organic Chemistry. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals. [Link]

• Process for the production of pyrazoles. (n.d.).

• Solvent‐Assisted Efficient Syntheses of 1,3,5‐Triaryl‐1H‐Pyrazoles via Ring Opening and Cyclization in Chalcone Epoxides. (2025). ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (n.d.). National Center for Biotechnology Information. [Link]

• Bonacorso, H. G., et al. (n.d.). Pyrazole synthesis under microwave irradiation and solvent-free conditions. SciELO. [Link]

• Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. (2025). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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Reference Data & Comparative Studies

Comparative analysis of pyrazole derivatives as anti-inflammatory agents.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists

Executive Summary

The transition from non-selective NSAIDs to selective COX-2 inhibitors (coxibs) marked a paradigm shift in anti-inflammatory therapeutics. Among heterocyclic scaffolds, the pyrazole ring remains the preeminent pharmacophore due to its unique ability to orient substituents into the "Y-shaped" conformation required for the COX-2 active site.

This guide provides a structural and functional comparison of established pyrazole therapeutics (e.g., Celecoxib) versus emerging synthetic derivatives (e.g., pyrazole-urea hybrids, condensed pyrazoles). It synthesizes Structure-Activity Relationship (SAR) data, efficacy metrics (

), and safety profiles to inform lead optimization strategies.

Structural Basis & SAR Logic

The efficacy of pyrazole derivatives hinges on their ability to fit the cyclooxygenase-2 (COX-2) hydrophobic channel while avoiding the steric constraints of COX-1 (specifically the Ile523 residue).

The "Y-Shape" Pharmacophore[1]

• Central Scaffold: The 5-membered pyrazole ring serves as a rigid spacer.

• C-5 Position (Aryl 1): Typically a phenyl ring. In selective inhibitors, this ring bears a polar sulfonamide (

  ) or methylsulfone ( ) group. This moiety hydrogen-bonds with Arg513 and His90 in the COX-2 side pocket (a pocket absent in COX-1 due to Ile523 steric hindrance).

• C-1/C-3 Positions (Aryl 2): Lipophilic groups here interact with the hydrophobic channel. Bulky substituents at C-1 often enhance COX-2 selectivity by clashing with the tighter COX-1 channel.

Visualization: SAR Decision Logic

The following diagram illustrates the medicinal chemistry logic used to optimize pyrazole derivatives for selectivity.

Figure 1: Structural logic dictating the design of selective COX-2 inhibitors based on the pyrazole scaffold.

Comparative Efficacy Data

The following table compares the "Gold Standard" (Celecoxib) against a non-selective control (Indomethacin) and a representative high-potency novel derivative ("Compound 5u" - a pyrazole-sulfonamide hybrid) derived from recent literature [1][2].

Parameter	Celecoxib (Benchmark)	Indomethacin (Control)	Novel Pyrazole Hybrid (Cpd 5u)
Class	Selective COX-2 Inhibitor	Non-selective NSAID	Pyrazole-Sulfonamide Hybrid
COX-1	15.0 µM	0.02 µM	> 100 µM
COX-2	0.04 - 0.05 µM	0.60 µM	0.02 - 0.03 µM
Selectivity Index (SI)	~300 - 400	0.03 (COX-1 selective)	> 3,000
Anti-inflammatory Activity	57% inhibition (Paw Edema)	40-50% inhibition	80% inhibition (High Potency)
Ulcerogenic Index	Low	High	Very Low
Key Structural Feature	1,5-diarylpyrazole	Indole acetic acid	N1-substituted sulfamoyl moiety

Analysis:

• Potency: The novel hybrid demonstrates superior affinity for COX-2 (

  nM) compared to Celecoxib ( nM).

• Selectivity: The novel compound exhibits a massive Selectivity Index (SI = COX-1

  / COX-2 ).[2] While this reduces GI toxicity, extremely high selectivity requires careful cardiovascular monitoring (see Section 5).

Mechanistic Pathways

To understand where these compounds act, we must visualize the Arachidonic Acid (AA) cascade. Pyrazoles specifically target the inducible COX-2 arm, sparing the constitutive COX-1 arm responsible for gastric mucosal protection.

Figure 2: The Arachidonic Acid Cascade showing the selective inhibition point of pyrazole derivatives.

Experimental Protocols (Validation)

To reproduce the data cited above, the following standardized protocols are recommended.

A. In Vitro: Colorimetric COX Inhibitor Screening

This assay quantifies the peroxidase activity of COX enzymes by monitoring the oxidation of TMPD.[3][4]

• Reagent Prep: Reconstitute ovine COX-1 and human recombinant COX-2 in Tris-HCl buffer (pH 8.0).

• Inhibitor Incubation:

  • Add 150 µL Assay Buffer and 10 µL Heme to wells.[5]

  • Add 10 µL of Pyrazole derivative (dissolved in DMSO).

  • Add 10 µL of COX-1 or COX-2 enzyme.

  • Critical Step: Incubate for 5 minutes at 25°C. This allows the inhibitor to bind the active site before substrate introduction [3].

• Reaction Initiation: Add 20 µL Colorimetric Substrate (TMPD) and 20 µL Arachidonic Acid.

• Measurement: Read absorbance at 590 nm after exactly 2 minutes.

• Calculation:

B. In Vivo: Carrageenan-Induced Paw Edema

This is the standard model for acute inflammation.

• Animals: Wistar rats (150-200g), fasted for 12h.

• Drug Administration: Administer test pyrazole (p.o. or i.p.) 1 hour prior to challenge.

• Induction: Inject 0.1 mL of 1% w/v carrageenan (lambda type) into the sub-plantar region of the right hind paw.

• Measurement Phases:

  • 0-2 Hours: Histamine/Serotonin phase (usually unaffected by COX inhibitors).

  • 3-5 Hours: Prostaglandin phase (The critical window for pyrazole efficacy) [4].

• Quantification: Measure paw volume using a plethysmometer (water displacement).

Safety & Selectivity: The Paradox

While pyrazole derivatives solve the GI ulceration issue of traditional NSAIDs, they introduce a new variable: the Prostacyclin (

) vs. Thromboxane ( ) imbalance .

• Mechanism:

  is a vasodilator and platelet inhibitor (COX-2 dependent in endothelium). is a vasoconstrictor and platelet aggregator (COX-1 dependent in platelets).

• The Risk: Highly selective pyrazoles suppress

  but leave unchecked. This can lead to a pro-thrombotic state.

• Optimization Goal: The ideal pyrazole derivative seeks a "Balanced Selectivity" (SI

  5-50) rather than extreme selectivity (SI > 1000), or incorporates NO-releasing moieties to compensate for the loss of prostacyclin [5].

References

• Recent Advances in Pyrazole and Benzothiazole Derivatives as Potential Anti-Inflammatory Agents. Chemistry Research Journal, 2025.6[1][2][5][7][8][9][10]

• Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity of hybrid pyrazole analogues. Dove Medical Press, 2016.10[2][7][8][9][10]

• COX Colorimetric Inhibitor Screening Assay Kit Protocol. Cayman Chemical.3[7]

• Models of Inflammation: Carrageenan-Induced Paw Edema in the Rat. Current Protocols in Pharmacology.11[7]

• Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors. Molecular Diversity, 2024.12[7]

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A Senior Application Scientist's Guide to Confirming the Structure of 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine with 2D NMR

Introduction: Beyond the 1D Spectrum

In the realm of drug discovery and development, pyrazole derivatives are prized scaffolds, forming the core of numerous pharmacologically active agents.[1][2] Their synthesis, however, often yields a mixture of regioisomers, making unambiguous structural confirmation a critical, non-trivial step. The target molecule, 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine, presents a classic challenge: confirming the precise placement of the alkyl and amine substituents on the pyrazole ring.

Standard one-dimensional (1D) ¹H and ¹³C NMR spectra provide initial clues but are often insufficient. The primary complication is annular tautomerism, a phenomenon where the N-H proton rapidly moves between the two nitrogen atoms in N-unsubstituted pyrazoles.[3][4] This can lead to averaged signals or, in some cases, a complex mixture of signals from both tautomers, muddying the interpretation.

The Analytical Strategy: A Three-Pronged Approach

To move from a hypothetical structure to a confirmed one, we must establish unambiguous atomic connectivity. Our strategy is based on a logical progression, where each experiment builds upon the insights of the last.

• COSY (Correlation Spectroscopy): This experiment is our starting point for mapping the proton framework. It identifies protons that are scalar-coupled to each other, typically through two or three bonds.[3][5] This will allow us to trace the entire connectivity of the 3-methylbutan-2-yl side chain.

• HSQC (Heteronuclear Single Quantum Coherence): Once we have the proton network, HSQC acts as a bridge to the carbon skeleton. It correlates each proton directly to the carbon it is attached to (a one-bond correlation).[6] This is the most reliable way to assign the signals of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the cornerstone of our investigation. HMBC reveals correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[3][5] These "long-range" correlations are the key to connecting the alkyl side chain to the pyrazole ring and definitively proving the 3,5-substitution pattern by linking protons to non-protonated (quaternary) carbons.[1][7]

Experimental Protocols

Scientific integrity demands reproducible methodologies. The following protocols are based on standard practices for small molecule analysis on a modern NMR spectrometer.

1. Sample Preparation

• Analyte: 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine

• Mass: Accurately weigh ~15-20 mg of the compound. A higher concentration is beneficial for 2D experiments, particularly HMBC.[3]

• Solvent: Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent choice as it solubilizes many polar compounds and its residual solvent peak does not typically obscure key signals. Crucially, it allows for the observation of exchangeable protons like N-H, which appear as broad signals.[3]

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

2. NMR Data Acquisition The following are typical acquisition parameters on a 500 MHz spectrometer.

Experiment	Pulse Program (Bruker)	Key Parameters & Rationale
COSY	cosygpqf	Rationale: To establish J-coupling between adjacent protons. The gradient-selected sequence provides clean spectra.
HSQC	hsqcedetgpsisp2.3	¹JCH: Optimized for ~145 Hz. Rationale: This value is a good average for one-bond C-H coupling in both sp³ and sp² systems, ensuring efficient signal transfer for all protonated carbons.[3]
HMBC	hmbcgplpndqf	Long-Range Delay: Optimized for ⁿJCH of 8-10 Hz. Rationale: This delay allows for the evolution of long-range (2-3 bond) couplings, which are essential for connecting molecular fragments across quaternary carbons.[8]

Data Interpretation: Assembling the Puzzle

Let's assume the data has been acquired. We will now walk through the logical process of interpreting the spectra to confirm the structure.

Step 1: Delineating the Alkyl Side Chain with COSY

The COSY spectrum reveals all ¹H-¹H coupling networks. We focus on the aliphatic region to piece together the 3-methylbutan-2-yl group.

• Identify a Starting Point: Begin with the methine proton (H2'), which is coupled to multiple distinct protons.

• Trace the Correlations:

  • A cross-peak will connect H2' to the neighboring methine, H3'.

  • H2' will also show a correlation to the protons of its attached methyl group (H6').

  • The H3' proton, in turn, will show correlations back to H2' and also to the protons of the two equivalent methyl groups (H4' and H5').

This network of correlations provides definitive proof of the 3-methylbutan-2-yl (or sec-isoamyl) fragment, independent of its attachment to the pyrazole ring.

Step 2: Assigning the Carbon Skeleton with HSQC

The HSQC spectrum links each proton to its directly bonded carbon. This is a straightforward but crucial step for assigning the carbon signals.

Proton (¹H, ppm)	Correlated Carbon (¹³C, ppm)	Assignment
δ H4	δ C4	C4 of Pyrazole Ring
δ H2'	δ C2'	Methine of Alkyl Group
δ H3'	δ C3'	Methine of Alkyl Group
δ H6'	δ C6'	Methyl of Alkyl Group
δ H4', H5'	δ C4', C5'	Isopropyl Methyls of Alkyl Group
δ NH₂	No Correlation	Amine Protons
δ NH	No Correlation	Pyrazole N-H Proton

Note: Expected chemical shifts are illustrative. Actual values depend on solvent and other factors.

The absence of a correlation for the NH₂ and NH protons in the HSQC spectrum confirms their identity as heteroatom-bound protons.[5]

Step 3: The Final Proof - Connecting Fragments with HMBC

The HMBC spectrum is where the full structure is unequivocally confirmed. It reveals the critical long-range connections between the now-defined alkyl group and the pyrazole ring.

The Decisive Correlations:

• Alkyl-to-Ring Connection: The most critical correlation will be from the H2' proton of the alkyl chain to the C3 carbon of the pyrazole ring. This is a three-bond coupling (³JCH) that irrefutably establishes the point of attachment. A correlation to C4 may also be observed.

• Confirming the 5-Amine Position: The exchangeable NH₂ protons will show a strong correlation to the C5 carbon (a two-bond coupling, ²JCH) and a weaker correlation to the C4 carbon (³JCH). This confirms the amine group is at the C5 position.

• Assigning Ring Carbons: The lone pyrazole ring proton, H4 , will show correlations to both C3 and C5 , helping to solidify their assignments.

The combination of these correlations leaves no room for ambiguity. If the alkyl group were at C5, we would instead see a strong HMBC correlation from H2' to C5, which would not be observed in this case.

Comparative Data Summary

The following table synthesizes the expected data from all experiments that collectively confirm the structure.

Assignment	¹H δ (ppm)	¹³C δ (ppm)	Key COSY Correlations (¹H)	Key HMBC Correlations (from ¹H to ¹³C)
C3	-	~150	-	H2', H4
C4	~5.5	~95	-	H2', NH₂, H4'
C5	-	~155	-	H4, NH₂
NH	~12.0 (broad)	-	-	-
NH₂	~6.5 (broad)	-	-	C4, C5
C2'	~2.8 (m)	~35	H3', H6'	C3, C4, C3', C4', C5'
C3'	~1.8 (m)	~30	H2', H4', H5'	C2', C4', C5', C6'
C6'	~1.1 (d)	~20	H2'	C2', C3'
C4', C5'	~0.8 (d)	~18	H3'	C2', C3'

Conclusion: An Orthogonal and Self-Validating System

By systematically applying COSY, HSQC, and HMBC experiments, we have constructed an undeniable case for the structure of 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine. This approach is powerful because it is self-validating; the COSY data define the fragments, the HSQC data assign their carbons, and the HMBC data lock them together in a single, unique arrangement. This multi-faceted analysis overcomes the inherent ambiguities of 1D NMR, such as tautomerism and signal overlap, providing the high-confidence data required for publication, patent filings, and regulatory submission in the pharmaceutical industry. While orthogonal methods like mass spectrometry and X-ray crystallography provide complementary information (molecular weight and solid-state structure, respectively), the detailed connectivity map provided by 2D NMR remains the gold standard for structural elucidation in solution.[9]

References

• Silva, A. M. S., & Pinto, D. C. G. A. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C and 15 N NMR chemical shifts of the pyrazoles 14-16. Retrieved from [Link]

• Jasiński, M., & Jasińska, E. (2024). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules. Retrieved from [Link]

• Cai, S., et al. (2007). Structure Elucidation of a Pyrazolo[10][11]pyran Derivative by NMR Spectroscopy. Molecules. Retrieved from [Link]

• Creative Biostructure. (2025). Understanding 2D NMR Spectra: How to Read and Interpret Them. Retrieved from [Link]

• ResearchGate. (2007). Structure Elucidation of a Pyrazolo[10][11]pyran Derivative by NMR Spectroscopy. Retrieved from [Link]

• Claramunt, R. M., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. Retrieved from [Link]

• Faure, R., et al. (1988). High resolution 13C nuclear magnetic resonance spectra of solid pyrazoles. Application to annular tautomerism. Canadian Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Correlations Found in the COSY, NOESY, HSQC, and HMBC Spectra of Compound 3b. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. Retrieved from [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Scribd. (n.d.). 2D NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Correlations Found in the COSY, NOESY, HSQC, and HMBC Spectra of Compound 2b. Retrieved from [Link]

• Matulevičiūtė, G., et al. (2022). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. Retrieved from [Link]

• Semantic Scholar. (2021). Ambient-Temperature Synthesis of (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl). Retrieved from [https://www.semanticscholar.org/paper/Ambient-Temperature-Synthesis-of-(E)-N-(3-(tert-But-B%C3%A1ez-Grijalva-Castillo/205b38f8876c24383c0765d7598c1d567087037f]([Link]

• MDPI. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Retrieved from [Link]

• Azim, F., et al. (2021). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• Sid, A., et al. (2011). Synthesis and characterization of 1-formyl-3-phenyl-5-aryl-2-pyrazolines. European Journal of Chemistry. Retrieved from [Link]

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Technical Guide: Bridging the IVIVC Gap for Pyrazole Kinase Inhibitors

Executive Summary

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, present in over 20 FDA-approved kinase inhibitors (e.g., Ruxolitinib, Crizotinib).[1] However, a recurring failure mode in pyrazole development is the "Potency-Pharmacokinetics Paradox." Many pyrazole derivatives exhibit nanomolar potency against targets like p38 MAPK or JAK in biochemical assays but fail to demonstrate efficacy in rodent models.

This guide analyzes the In Vitro to In Vivo Correlation (IVIVC) disconnect, specifically focusing on metabolic instability and high plasma protein binding (PPB) inherent to lipophilic pyrazoles. We present a comparative analysis of a standard pyrazole lead versus an optimized fluorinated analog to demonstrate how structural modifications restore IVIVC.

Part 1: Comparative Profiling (The Data)

To illustrate the IVIVC challenge, we compare a Gen-1 Pyrazole (Compound A) , which showed promise in the petri dish but failed in mice, against an Optimized Analog (Compound B) .

Compound A: 1,3,5-trisubstituted pyrazole (Standard Lead). Compound B: 4-fluoro-1,3,5-trisubstituted pyrazole (Optimized for metabolic blockade).

Table 1: In Vitro vs. In Vivo Performance Metrics

Metric	Parameter	Compound A (Gen-1)	Compound B (Optimized)	Interpretation
In Vitro Potency	p38 MAPK IC₅₀	4.2 nM	5.8 nM	Comparable: Structural change did not compromise target engagement.
Metabolic Stability	HLM (µL/min/mg)	145.0 (High)	12.5 (Low)	Critical: C4-fluorination blocked oxidative metabolism.
Protein Binding	Plasma Free Fraction ( )	0.8%	4.5%	Critical: Compound B has 5x more "free drug" available to act.
In Vivo Exposure	AUC (Mouse, PO)	250 ng·h/mL	4,800 ng·h/mL	Success: 19-fold increase in exposure.
Bioavailability	(Oral)	12%	68%	Bridged: IVIVC established; oral dose reaches systemic circulation.

Key Insight: Compound A failed not because it wasn't potent, but because its high intrinsic clearance (

) and low free fraction ( ) meant the drug never reached the target in vivo at effective concentrations.

Part 2: Mechanistic Workflow (Visualization)

The following diagram outlines the decision-making workflow required to diagnose and fix IVIVC disconnects in pyrazole scaffolds.

Caption: Iterative optimization cycle for establishing Level A IVIVC in pyrazole kinase inhibitors.

Part 3: Experimental Protocols

To replicate the data in Table 1, use the following self-validating protocols. These are designed to isolate specific failure modes (metabolism vs. binding).

Protocol A: Microsomal Stability Assay (The "Metabolic Stress Test")

Objective: Determine Intrinsic Clearance (

) to predict hepatic first-pass extraction.

• Preparation:

  • Thaw pooled Human Liver Microsomes (HLM) on ice.

  • Prepare a 10 mM stock of the pyrazole compound in DMSO. Dilute to 1 µM working solution in phosphate buffer (pH 7.4).

• Incubation System:

  • Test Well: 1 µM Test Compound + 0.5 mg/mL HLM + 1 mM NADPH.

  • Negative Control: 1 µM Test Compound + 0.5 mg/mL HLM (No NADPH). Validates chemical stability.

  • Positive Control: Testosterone (High clearance marker) + NADPH. Validates enzyme activity.

• Reaction:

  • Pre-incubate plates at 37°C for 5 minutes.

  • Initiate reaction by adding NADPH.

  • Sample at

    min.

• Termination & Analysis:

  • Quench with ice-cold Acetonitrile (containing internal standard). Centrifuge at 4000 rpm for 20 min.

  • Analyze supernatant via LC-MS/MS.

• Calculation:

  • Plot ln(% remaining) vs. time. The slope is

    .
  • .

Protocol B: Rapid Equilibrium Dialysis (RED) (The "Free Drug" Check)

Objective: Determine the Fraction Unbound (

). Pyrazoles are notorious for binding Albumin, rendering them pharmacologically inert.

• Setup: Use a RED device with a molecular weight cutoff (MWCO) of 8 kDa.

• Loading:

  • Chamber A (Plasma): Spiked with 1 µM Pyrazole compound.

  • Chamber B (Buffer): Isotonic Phosphate Buffered Saline (PBS).

• Equilibration: Seal and incubate at 37°C on an orbital shaker (250 rpm) for 4 hours.

• Sampling:

  • Remove equal volumes from Plasma and Buffer chambers.

  • Matrix Matching: Add blank plasma to the buffer sample and blank buffer to the plasma sample (ensures identical matrix effects in LC-MS).

• Validation:

  • Calculate

    .

  • Acceptance Criteria: Recovery (Mass Balance) must be between 70-130%. If <70%, the compound is sticking to the device plastic (common with lipophilic pyrazoles).

Part 4: Analysis of the Disconnect

Why do pyrazoles like Compound A fail?

• The C4-Oxidation Trap: The C4 position of the pyrazole ring is electron-rich and highly susceptible to CYP450-mediated oxidation. In Compound A, this rapid metabolism leads to a high extraction ratio. Even if the drug is absorbed, the liver destroys it before it reaches systemic circulation (High First-Pass Effect).

  • Solution: In Compound B, introducing a Fluorine atom at C4 blocks this metabolic "soft spot" due to the strength of the C-F bond, reducing

    from 145 to 12.5 µL/min/mg.

• The Protein Binding Illusion: Biochemical assays (IC50) are performed in buffer, where 100% of the drug is free. In blood, highly lipophilic pyrazoles bind to Alpha-1-acid glycoprotein (AAG) and Albumin.

  • The Math: If IC50 is 5 nM but

    is 0.8% (Compound A), the total plasma concentration required to achieve efficacy is . This is a massive concentration to sustain. Compound B ( 4.5%) only requires ~110 nM total concentration for the same effect.

References

• MDPI. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors.

• National Institutes of Health (PMC). (2023). Pyrazole: an emerging privileged scaffold in drug discovery.

• FDA.gov. Guidance for Industry: Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations.

• BioPharma Services. (2021). IVIVC modelling can speed up the drug development process.

• Sigma-Aldrich. Prevalence of Scaffolds in Human Cytochrome P450 Inhibitors.

Sources

• 1. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies | MDPI [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine

Executive Summary & Hazard Assessment

Important Disclaimer: Specific toxicological data for 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine is limited in public registries.[1] The protocols below are derived from Structure-Activity Relationships (SAR) of closely related 3-alkyl-5-aminopyrazoles. All handling must assume a "Worst-Case" scenario for organic amines: Corrosive/Irritant and Potentially Toxic .

Chemical Identity[1][2][3][4][5][6][7]

• Chemical Name: 3-(3-methylbutan-2-yl)-1H-pyrazol-5-amine[1]

• Molecular Formula: C

  H N [1]

• Molecular Weight: ~153.23 g/mol [1]

• Predicted Physical State: Off-white to pale yellow solid.

Derived Hazard Classification (GHS)

Based on structural analogs (e.g., 3-amino-5-methylpyrazole, 1-alkyl-aminopyrazoles), treat this compound with the following hazard profile:

Hazard Class	Category	Hazard Statement (Predicted)
Skin Corrosion/Irritation	Cat.[1][2][3][4][5][6][7][8] 2 / 1B	H315/H314: Causes skin irritation or severe burns.
Serious Eye Damage	Cat. 1 / 2A	H318/H319: Causes serious eye damage or irritation.[6]
Acute Toxicity (Oral)	Cat.[5][6][8] 4	H302: Harmful if swallowed.[5][6][8][9]
STOT - Single Exposure	Cat. 3	H335: May cause respiratory irritation.[6][8][10]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in a research setting. The selection rationale focuses on the high permeation potential of organic amines.

PPE Specification Table

Protection Zone	Equipment Standard	Technical Specification & Rationale
Hand Protection	Nitrile (Double Gloved)	Primary Layer: Disposable Nitrile (0.11 mm).Secondary Layer: Extended cuff Nitrile or Laminate (Silver Shield) for bulk handling.Rationale:[1] Amines can permeate latex rapidly. Double gloving provides a visual breach indicator and increased breakthrough time.
Eye/Face	Chemical Splash Goggles	Standard: ANSI Z87.1 (Impact & Splash).Rationale:[1] Safety glasses are insufficient for amines, which can cause irreversible corneal opacity upon contact. Face shield required if handling >10g or liquids.
Respiratory	Engineering Control	Primary: Chemical Fume Hood (Face velocity 80-100 fpm).Secondary: N95/P100 Particulate Respirator (only if outside hood).Rationale:[1] Minimizes inhalation of dusts which are potent respiratory tract irritants.
Body	Lab Coat (High-Neck)	Material: Poly-cotton or Nomex (if flammability risk exists).Requirement: Must button to the neck to protect the suprasternal notch.[1] Closed-toe chemical-resistant shoes mandatory.[1]

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting PPE based on the experimental scale and state of matter.

Figure 1: PPE Selection Decision Tree based on operational risk factors.

Operational Protocols

A. Storage & Stability

Aminopyrazoles are prone to oxidation (darkening) and can be hygroscopic.

• Temperature: Store at -20°C (Long-term) or 2-8°C (Active use).

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) .

• Container: Amber glass vials with Teflon-lined caps to prevent light degradation and leaching.

B. Weighing & Solubilization

Objective: Prevent dust generation and exposure during transfer.[8]

• Preparation: Bring the vial to room temperature before opening to prevent water condensation (which accelerates degradation).

• Weighing:

  • Place the balance inside the fume hood if possible.

  • If the balance is outside, use a tarred closed vessel . Transfer solid into the vessel inside the hood, close it, weigh, and return to the hood to open.

• Solubilization:

  • Solvents: Likely soluble in DMSO, Methanol, Dichloromethane.

  • Protocol: Add solvent slowly. Amines can be exothermic upon solvation.

  • Acid Sensitivity: Avoid contact with strong acids unless salt formation is intended; this reaction will be exothermic.

C. Spill Response Workflow

Immediate Action: Evacuate the immediate area if dust is airborne.[8]

Figure 2: Spill Response Logic Flow. Note that dry sweeping is prohibited to prevent aerosolization.

Waste Disposal

Do not dispose of down the drain. This compound is likely toxic to aquatic life (based on pyrazole ecotoxicity data).

• Solid Waste: Collect in a dedicated solid waste container labeled "Toxic Organic Solid."

• Liquid Waste:

  • Non-Halogenated: If dissolved in DMSO/MeOH/EtOH.

  • Halogenated: If dissolved in DCM/Chloroform.

• Contaminated PPE: Heavily contaminated gloves or wipes must be disposed of as hazardous chemical waste, not regular trash.

References & Verification

The following sources provide the foundational safety data for the aminopyrazole chemical class used to derive these protocols.

• Fisher Scientific. (2025). Safety Data Sheet: 3-Amino-5-methylpyrazole (CAS 31230-17-8).[1][3]

• Sigma-Aldrich. (2024). Safety Data Sheet: 1H-Pyrazol-5-amine (CAS 1820-80-0).[1]

• PubChem. (2025). Compound Summary: 3-methyl-2-(1-methyl-1h-pyrazol-5-yl)butan-1-amine.[1][11] National Library of Medicine.

• Enamine. (2026).[8] Safety Data Sheet: 1-(2-methylpropyl)-1H-pyrazol-5-amine.[1]

(Note: Always consult your institution's Chemical Hygiene Plan (CHP) before introducing new chemical entities.)

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• 4. 3-Methyl-1H-pyrazol-5-amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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